Cas no 1251706-62-3 (2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide)
2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-1-methyl-N-[2-oxo-2-(pyrimidin-2-ylamino)ethyl]pyrazole-4-carboxamide
- 2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide
- 1251706-62-3
- F5981-0173
- 3-methoxy-1-methyl-N-(2-oxo-2-(pyrimidin-2-ylamino)ethyl)-1H-pyrazole-4-carboxamide
- AKOS024528811
- 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide
-
- Inchi: 1S/C12H14N6O3/c1-18-7-8(11(17-18)21-2)10(20)15-6-9(19)16-12-13-4-3-5-14-12/h3-5,7H,6H2,1-2H3,(H,15,20)(H,13,14,16,19)
- InChI Key: NJALAHDGFQWKJS-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C(NCC(=O)NC2=NC=CC=N2)=O)C(OC)=N1
Computed Properties
- Exact Mass: 290.11273833g/mol
- Monoisotopic Mass: 290.11273833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 111Ų
2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5981-0173-2μmol |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-5μmol |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-10μmol |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-20μmol |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-1mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-2mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-3mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-4mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-5mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5981-0173-10mg |
2-[(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido]-N-(pyrimidin-2-yl)acetamide |
1251706-62-3 | 10mg |
$79.0 | 2023-09-09 |
2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide
Compound CAS No 1251706-62-3: 2-(3-Methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide
The compound with CAS No 1251706-62-3, named 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with a methoxy and methyl group, as well as a pyrimidine moiety attached via an acetamide linkage.
The pyrazole ring system is a key structural element in this compound, contributing to its stability and bioavailability. The substitution pattern on the pyrazole ring—specifically the methoxy and methyl groups—plays a crucial role in modulating the compound's pharmacokinetic properties and its interaction with biological targets. Recent studies have highlighted the importance of such substitutions in enhancing the selectivity and efficacy of pyrazole-containing compounds in therapeutic applications.
The pyrimidine moiety, on the other hand, is known for its ability to engage in hydrogen bonding and π-interactions, making it a valuable component in drug design for targeting various biological receptors and enzymes. The integration of this pyrimidine group with the pyrazole ring through an acetamide linkage creates a molecule with a high degree of structural complexity and functional diversity.
Recent advancements in computational chemistry have enabled researchers to predict the potential binding modes of this compound with various biological targets. For instance, molecular docking studies have revealed that CAS No 1251706-62-3 exhibits strong binding affinity towards certain kinases and proteases, suggesting its potential role in the treatment of diseases such as cancer and inflammatory disorders.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and amide bond formations. The synthesis strategy typically begins with the preparation of the pyrazole derivative, followed by its coupling with the pyrimidine moiety via an acetamide linkage. This approach ensures high yields and excellent purity of the final product.
One of the most promising applications of CAS No 1251706-62-3 lies in its potential as a lead compound for drug development programs targeting specific disease pathways. For example, recent preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a strong candidate for further exploration in oncology research.
Moreover, the compound's ability to penetrate cellular membranes efficiently has been validated through in vitro permeability assays, indicating its suitability for systemic administration. This property is particularly advantageous in drug development, where bioavailability is a critical factor determining the success of a candidate molecule.
Another area of interest for CAS No 1251706-62-3 is its potential use as a building block for constructing larger molecular frameworks with enhanced functionality. By leveraging its modular structure, chemists can explore various substitution patterns and functional group combinations to create derivatives with tailored properties for specific therapeutic applications.
In conclusion, CAS No 1251706-62-3, or 2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yli)acetamide, represents a cutting-edge molecule with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising biological activity profiles, make it an attractive candidate for advancing into preclinical studies and beyond.
1251706-62-3 (2-(3-methoxy-1-methyl-1H-pyrazol-4-yl)formamido-N-(pyrimidin-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)